Cas no 81427-97-6 (Etofenamate Stearate)

• Product name: Etofenamate Stearate
• CAS No: 81427-97-6
• MF: C₃₆H₅₂F₃NO₅
• MW: 635.797001838684
• CID: 2190833
• PubChem ID: 125292928

Etofenamate Stearate Chemical and Physical Properties

Names and Identifiers

• Etofenamate stearate
• 2-(2-octadecanoyloxyethoxy)ethyl 2-[3-(trifluoromethyl)anilino]benzoate
• 2-[[3-(Trifluoromethyl)phenyl]amino]-benzoic Acid 2-[2-[(1-Oxooctadecyl)oxy]ethoxy]ethyl Ester
• 81427-97-6
• Etofenamate Stearate

• Inchi： 1S/C36H52F3NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-24-34(41)44-27-25-43-26-28-45-35(42)32-22-17-18-23-33(32)40-31-21-19-20-30(29-31)36(37,38)39/h17-23,29,40H,2-16,24-28H2,1H3
• InChI Key： BBIJEJHQSZSUJM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C=CC=CC=1C(=O)OCCOCCOC(CCCCCCCCCCCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 635.37975825g/mol
• Monoisotopic Mass: 635.37975825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 27
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9
• XLogP3: 13.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 647.3±55.0 °C at 760 mmHg
• Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Etofenamate Stearate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters